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Compound of Interest

Compound Name: 2,5-Dibromohydroquinone

Cat. No.: B082636

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of 2,5-
Dibromohydroquinone, a compound of interest in various research and development
applications. The document details the physical properties, standardized experimental
protocols for their determination, and a logical workflow for these procedures.

Physicochemical Data: 2,5-Dibromohydroquinone

2,5-Dibromohydroquinone, with the chemical formula (Br)2CeH2(OH)z, is a brominated
derivative of hydroquinone.[1] Accurate determination of its physical properties, such as the
melting point, is a critical first step in material characterization, purity assessment, and
subsequent application in research and drug development.

Data Summary

The melting point of a pure substance is a characteristic physical property and a primary
indicator of its purity. For 2,5-Dibromohydroquinone, the literature values are consistent,
indicating a sharp melting range. The boiling point for 2,5-Dibromohydroquinone is not readily
available in the literature, which suggests that the compound may decompose at temperatures
below its boiling point.
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Physical Property Value Source
Melting Point 191-194 °C [1]
Melting Point 191.0-195.0 °C

Boiling Point Not available

Experimental Protocol: Melting Point Determination

The following is a detailed methodology for the accurate determination of the melting point of

2,5-Dibromohydroquinone using a modern melting point apparatus. This protocol is a

composite of established laboratory techniques.[2][3][4][5]

Objective: To determine the melting point range of a solid organic compound.

Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp or similar)

o Capillary tubes (sealed at one end)

e 2,5-Dibromohydroquinone sample (dry and finely powdered)

e Spatula

e Watch glass

e Thermometer (calibrated)

Procedure:

e Sample Preparation:

o Ensure the 2,5-Dibromohydroquinone sample is completely dry, as moisture can

depress the melting point.[3]

o Place a small amount of the finely powdered sample onto a clean, dry watch glass.
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o Load the capillary tube by pressing the open end into the sample powder. A small amount
of solid should enter the tube.

o To pack the sample at the bottom of the tube, tap the sealed end gently on a hard surface
or drop the tube through a long, narrow glass tube.[3][4] The packed sample height should
be 2-3 mm.[3]

e Apparatus Setup:

o Turn on the melting point apparatus to allow it to warm up.

o Insert the capillary tube containing the sample into the designated slot in the apparatus.[3]

o Ensure the thermometer is correctly positioned to accurately measure the temperature of
the heating block.

e Melting Point Determination:

o Rapid Preliminary Measurement: If the approximate melting point is unknown, a rapid
heating rate can be used to get a rough estimate.

o Accurate Measurement: For an accurate determination, set the heating rate to a slow and
steady increase, typically 1-2 °C per minute, as the temperature approaches the expected
melting point.[2]

o Observe the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue to heat slowly and record the temperature at which the entire sample has
completely melted into a clear liquid (the end of the melting range).[2]

o Data Recording and Interpretation:

o The recorded melting point should be expressed as a range from the temperature of initial
melting to the temperature of complete melting.
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o A sharp melting range (typically 0.5-1.0 °C) is indicative of a pure compound.[2] A broad
melting range often suggests the presence of impurities.[2]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the determination of the melting point
of 2,5-Dibromohydroquinone.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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